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Compound of Interest

Compound Name: C18H32N2O3S

Cat. No.: B12619155 Get Quote

The synthesis of biotin analogues often involves modifications to the valeric acid side chain, the

ureido ring, or the thiophene ring. To achieve the target molecular formula of C18H32N2O3S, a

likely modification would be the elongation of the valeric acid side chain.

A plausible synthetic route could involve the coupling of biotin with a long-chain amine or

alcohol. For instance, reacting the carboxylic acid group of biotin with an amino-containing

linker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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